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Compound of Interest

Compound Name: 2-(1-Adamantyl)imidazole
CAS No.: 77139-81-2
Cat. No.: B3429768

Get Quote

. J

Before disposal, you must classify the waste stream based on its constituent hazards.[1][2][3]
[4] Treat 2-(1-Adamantyl)imidazole as a High-Hazard Organic Solid.
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Feature

Property

Operational Implication

Chemical Structure

Lipophilic adamantane cage +

Polar imidazole ring.

Amphiphilic nature. It may not
fully dissolve in water, leading
to persistent residues in drains

if improperly flushed.[1]

Primary Hazard

Corrosive / Irritant (Skin & Eye)

The imidazole moiety is a base
(pKa ~7.0-14.5 depending on
substitution).[1] It can cause
severe burns to mucous

membranes.

Secondary Hazard

Environmental Toxicity

Adamantane derivatives are
often persistent in aquatic
environments. Zero-discharge
to sewer systems is

mandatory.

Incompatible with strong acids

Reactivity Basic (Nucleophilic) (exothermic neutralization) and
strong oxidizers (fire risk).[1]
Classify as Non-RCRA
Regulated Hazardous

RCRA Status Non-Listed (Not P or U listed) Wasteunless mixed with listed

solvents. However, it must be
incinerated due to toxicity

potential.[1]

Part 2: Waste Stream Segregation & Packaging

Proper segregation prevents dangerous reactions in the waste drum. Use the following

decision logic to categorize your waste.

Diagram 1: Waste Segregation Decision Tree
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Caption: Logical workflow for segregating 2-(1-Adamantyl)imidazole waste streams to ensure
chemical compatibility and regulatory compliance.

Part 3: Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid (Expired or Surplus)

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass
container if intact.

o Labeling: Apply a hazardous waste label.
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o Chemical Name: "2-(1-Adamantyl)imidazole".[1][5][6]

o Hazards: Check "Toxic" and "Corrosive".[7]

e Protocol:
o Do not dissolve the solid for the sole purpose of disposal; this increases waste volume.
o Place the sealed container into the Solid Hazardous Waste Drum.

o Final Fate: High-temperature incineration (Fuel Blending).

Scenario B: Disposal of Reaction Mixtures (Liquids)

e Organic Solvents (e.g., DCM, Methanol):
o Collect in the Organic Waste carboy.

o Critical Check: If the solution is highly concentrated (>10%), verify the pH. If extremely
basic, neutralize slightly (to pH 8-10) before adding to a general organic drum to prevent
polymerization of other waste components, or segregate into a separate "Basic Organic”
stream.[1]

e Aqueous Layers:
o Adjust pH to between 5 and 9 using dilute Sulfuric Acid (

) or Hydrochloric Acid (
).[1] Caution: Exothermic reaction.

o Dispose of in the Aqueous Hazardous Waste container.

o NEVER pour down the sink. The adamantyl group is persistent and bioaccumulative.

Scenario C: Spill Cleanup (Solid Powder)

If 2-(1-Adamantyl)imidazole powder is spilled, avoid generating dust, as the imidazole moiety
is a respiratory irritant.[1]
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Diagram 2: Spill Response Workflow

1. Alert & Isolate

2. Don PPE 3. Containment 4. Mechanical Pickup 5. Decontamination
(Evacuate immediate area) (Nitrile Gloves, N95/P100, Goggles) (Cover with damp paper towel) (Scoop/Sweep - NO Vacuum) (Wipe with 10% Ethanol -> Water)

Click to download full resolution via product page

Caption: Step-by-step spill response protocol emphasizing dust suppression and proper
decontamination.

Spill Decontamination Solution: After removing the solid, wipe the surface with Ethanol (EtOH)
or Isopropanol (IPA).[1] The adamantyl group is lipophilic and will not be removed effectively by
water alone. Follow with a soap and water rinse.[8]

Part 4: Regulatory & Compliance Reference

« EPA/RCRA: While 2-(1-Adamantyl)imidazole is not a P- or U-listed waste, it must be
managed as a Characteristic Waste if the waste mixture exhibits corrosivity (pH

12.[1]5) or toxicity.[7]

e TSCA: Ensure the compound is used strictly for R&D purposes (TSCA exemption) if it is not
on the inventory.

e DOT (Transport):

[¢]

Proper Shipping Name: Corrosive solid, basic, organic, n.o0.s.[1][2][9][10] (contains 2-(1-
Adamantyl)imidazole).[1][5][6]

[¢]

UN Number: UN 3263.[2][11][12][13]

Class: 8.

[¢]

o

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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